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Cat. No.: B12652425

An Objective Comparison of Heliosit's Performance with Alternative Luting Composites
Supported by Experimental Data

The selection of a luting composite is a critical step in ensuring the long-term success and
durability of dental restorations. Among the various mechanical properties that determine the
clinical performance of these materials, flexural strength is paramount. It represents the
material's ability to resist fracture under bending forces, a common stress in the oral
environment. This guide provides a detailed comparison of the flexural strength of Heliosit®
luting composite with other commonly used alternatives, supported by available experimental
data.

Quantitative Data Summary

The following table summarizes the flexural strength of Heliosit and a selection of alternative
luting composites. It is important to note that the data has been compiled from various sources,
and direct comparison should be approached with caution as experimental conditions may
have differed between studies. The manufacturer of Heliosit Orthodontic reports its flexural
strength to be 80 MPa.[1]
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Flexural Strength

Luting Composite Material Type Source
(MPa)
o ) Light-cure resin Manufacturer's
Heliosit Orthodontic ) 80 )
composite Claim[1]
Dual-cure resin 77 £ 5 (self-cure) to IADR Abstract

Panavia F 2.0

cement

83 £ 10 (light-cure)

Archives, 2003[2]

RelyX™ Unicem

Self-adhesive

universal resin cement

Data suggests it is
comparable to other
resin cements, but
specific values vary
across studies.

3M Technical
Profile[3][4]

Maxcem Elite

Dual-cure self-etch,
self-adhesive resin

cement

Showed better overall
mean flexural strength
compared to a resin-
modified GIC in one

study.

Dewan et al., 2021[5]

Universal Resin

Cement (Ammdent)

Dual-cure resin

cement

Showed higher
flexural strength than
a resin-modified GIC

in one study.

Dewan et al., 2021[5]

Glass lonomer
Cements (GIC)

Water-based cements

Generally exhibit
lower flexural
strength, with values
ranging from 14.2 to
31.4 MPa in various
studies.[6]

Xie et al. (as cited in
Al-Samadani &
Ahmad, 2018)[6]

Resin-Modified Glass
lonomer Cements
(RMGIC)

Hybrid of resin and
GIC

Showed lower flexural
strength than dual-
cure resin cements in

one study.

Dewan et al., 2021[5]

Note: The flexural strength of resin-based materials can be influenced by factors such as the

curing method (light-cure, self-cure, or dual-cure) and storage conditions.[2][5]
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Experimental Protocols

The standard method for determining the flexural strength of dental composites is the three-
point bending test, which is detailed in the International Organization for Standardization (ISO)
4049 standard.[7][8][9][10]

Specimen Preparation:
e The luting composite material is mixed according to the manufacturer's instructions.

o The mixed material is injected into a rectangular mold, typically with dimensions of 25 mm x
2 mm x 2 mm.[10]

o The mold is slightly overfilled, and a transparent matrix strip is placed on top, followed by a
glass slide to extrude excess material and create a smooth surface.

» For light-cured or dual-cured materials, a curing light is applied to the top and bottom
surfaces of the specimen for the manufacturer-recommended duration.

 After curing, the specimen is carefully removed from the mold and any flash is trimmed.

» The specimens are then stored in distilled water or artificial saliva at 37°C for a specified
period, typically 24 hours, before testing.[2]

Testing Procedure:

e The specimen is placed on a testing apparatus with two supports, with a standard span of 20
mm between the supports.

e Aload is applied to the center of the specimen at a constant crosshead speed (e.g., 0.75
mm/min) until the specimen fractures.[7]

e The load at which the fracture occurs is recorded.
e The flexural strength (o) is calculated using the following formula: o = 3FL / 2bh2 Where:

o Fis the maximum load at fracture (N)
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o L is the distance between the supports (mm)
o b is the width of the specimen (mm)

o his the height of the specimen (mm)

Experimental Workflow Diagram

The following diagram illustrates the logical workflow of the three-point bending test for
determining the flexural strength of a luting composite.
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Specimen Preparation

Mix Luting Composite

:

Fill Mold (25x2x2mm)

:

Cure Specimen

:

Store in Water at 37°C for 24h

Three—Pointhending Test

Place Specimen on Supports (20mm span)

:

Apply Load at Center (0.75 mm/min)

:

Record Fracture Load (F)

Calculation

Calculate Flexural Strength
(0 = 3FL/ 2bh?)

Click to download full resolution via product page

Workflow for Flexural Strength Testing.
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Signaling Pathways and Logical Relationships

While there are no signaling pathways involved in the mechanical testing of dental materials,
the logical relationship between material composition and flexural strength is a key area of
research.

Material Composition
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Mechanical Properties

y
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Click to download full resolution via product page

Factors Influencing Flexural Strength.

The composition of a luting composite significantly influences its flexural strength. Key factors
include the type, size, and loading of the filler particles, the chemical composition of the resin
matrix, and the effectiveness of the silane coupling agent that bonds the filler to the matrix.
Generally, a higher filler content and a well-bonded, cross-linked resin matrix contribute to
higher flexural strength.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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